3-(methylsulfanyl)-5-[(E)-2-{[3-(trifluoromethyl)phenyl]amino}ethenyl]-1,2-thiazole-4-carbonitrile

• IUPAC Name: 3-methylsulfanyl-5-[(E)-2-[3-(trifluoromethyl)anilino]ethenyl]-1,2-thiazole-4-carbonitrile
• InChI: InChI=1S/C14H10F3N3S2/c1-21-13-11(8-18)12(22-20-13)5-6-19-10-4-2-3-9(7-10)14(15,16)17/h2-7,19H,1H3/b6-5+
• InChI Key: XKPGYTCSJYFYLA-AATRIKPKSA-N
• Canonical SMILES: CSC1=NSC(=C1C#N)C=CNC2=CC=CC(=C2)C(F)(F)F
• Isomeric SMILES: CSC1=NSC(=C1C#N)/C=C/NC2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C14H10F3N3S2
• Molecular Weight: 341.4 g/mol

Description

3-(methylsulfanyl)-5-[(E)-2-{[3-(trifluoromethyl)phenyl]amino}ethenyl]-1,2-thiazole-4-carbonitrile is a useful research compound. Its molecular formula is C14H10F3N3S2 and its molecular weight is 341.37. The purity is usually 95%.
BenchChem offers high-quality 3-(methylsulfanyl)-5-[(E)-2-{[3-(trifluoromethyl)phenyl]amino}ethenyl]-1,2-thiazole-4-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(methylsulfanyl)-5-[(E)-2-{[3-(trifluoromethyl)phenyl]amino}ethenyl]-1,2-thiazole-4-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Derivatives : Research has shown that related compounds can be synthesized through various chemical reactions, leading to a range of derivatives with potentially useful properties (James & Krebs, 1982).
• Formation of Complex Compounds : The compound has been used in reactions to form more complex structures like thiazolo-pyrimidines and thiazolo-s-triazines, which are of interest in chemical research due to their unique properties (Abdel‐Hafez, 2003).

Potential Biological Applications

• Antimicrobial Activity : Some derivatives of the compound have demonstrated antimicrobial activity, which is significant for pharmaceutical research (Abdel‐Hafez, 2003).
• Cancer Research : Derivatives of this compound have been synthesized and evaluated for their potential in cancer research, particularly as anticancer agents (Tiwari et al., 2016).

Industrial and Material Science

• Corrosion Inhibition : Research indicates that derivatives of this compound could be used as corrosion inhibitors, an important application in material science and engineering (Abdel Hameed et al., 2020).

Mechanism of Action

Target of Action

The compound contains a trifluoromethyl group, which is known to play an important role in pharmaceuticals, agrochemicals, and materials . The specific target of the compound could be a protein or enzyme that interacts with this group, but without specific research, it’s hard to identify the exact target.

Mode of Action

The compound might interact with its target through the formation of covalent or non-covalent bonds. The trifluoromethyl group could enhance the compound’s binding affinity to its target .

Biochemical Pathways

The compound could potentially affect biochemical pathways related to the function of its target. The trifluoromethyl group is known to be involved in the trifluoromethylation of carbon-centered radical intermediates .

Pharmacokinetics

The ADME properties of the compound would depend on various factors including its chemical structure and the environment in the body. The trifluoromethyl group could potentially enhance the compound’s lipophilicity, which might affect its absorption and distribution .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability. The trifluoromethyl group might enhance the compound’s stability under certain conditions .